Cas no 2411293-17-7 (N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2411293-17-7
• MF: C₁₉H₂₂F₂N₂O₂
• MW: 348.386991977692
• CID: 5414990
• PubChem ID: 165719587
• Update Time: 2025-07-17

N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-[(3,4-difluorophenyl)methylidene]piperidin-1-yl}-2-oxoethyl)-N-ethylprop-2-enamide
• EN300-26580949
• Z2906871263
• 2411293-17-7
• N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C19H22F2N2O2/c1-3-18(24)22(4-2)13-19(25)23-9-7-14(8-10-23)11-15-5-6-16(20)17(21)12-15/h3,5-6,11-12H,1,4,7-10,13H2,2H3
• InChI Key： MTUAKDSNRCCVGV-UHFFFAOYSA-N
• SMILES： C(N(CC(N1CC/C(=C/C2=CC=C(F)C(F)=C2)/CC1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 348.16493427g/mol
• Monoisotopic Mass: 348.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.2±50.0 °C(Predicted)
• pka: -0.92±0.20(Predicted)

Additional information on N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide

Recent Advances in the Study of N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide (CAS: 2411293-17-7)

In recent years, the compound N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide (CAS: 2411293-17-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidinyl and propenamide structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.

Recent investigations into the mechanism of action of this compound have revealed its ability to interact with specific protein targets, particularly those involved in inflammatory and neurodegenerative pathways. In vitro studies have demonstrated its efficacy in inhibiting key enzymes and receptors, such as cyclooxygenase-2 (COX-2) and N-methyl-D-aspartate (NMDA) receptors, which are implicated in conditions like chronic pain and Alzheimer's disease. These findings suggest that the compound may serve as a valuable lead molecule for the development of novel therapeutics.

In vivo studies have further corroborated the therapeutic potential of N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide. Animal models of inflammation and neurodegeneration have shown significant reductions in pathological markers following treatment with this compound. Notably, its pharmacokinetic profile, including bioavailability and half-life, has been found to be favorable, making it a promising candidate for further clinical development.

Despite these encouraging results, challenges remain in the translation of this compound from preclinical studies to clinical applications. Issues such as potential off-target effects and long-term safety need to be addressed through rigorous testing. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects, while also exploring its potential in combination therapies.

In conclusion, N-[2-[4-[(3,4-Difluorophenyl)methylene]-1-piperidinyl]-2-oxoethyl]-N-ethyl-2-propenamide represents a promising avenue for drug development in the chemical biology and pharmaceutical fields. Its unique structural features and demonstrated biological activity make it a compound of significant interest for future research. Continued efforts to elucidate its mechanism of action and optimize its therapeutic profile will be crucial in realizing its full potential.